Cas no 1934837-68-9 (2-amino-7-fluoro-1-benzothiophene-3-carbonitrile)
1934837-68-9 structure
Product Name:2-amino-7-fluoro-1-benzothiophene-3-carbonitrile
CAS No:1934837-68-9
MF:C9H5FN2S
MW:192.212803602219
CID:6022793
PubChem ID:130787108
Update Time:2024-01-10
2-amino-7-fluoro-1-benzothiophene-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-7-fluoro-1-benzothiophene-3-carbonitrile
- EN300-21064968
- 1934837-68-9
- SCHEMBL24870694
-
- Inchi: 1S/C9H5FN2S/c10-7-3-1-2-5-6(4-11)9(12)13-8(5)7/h1-3H,12H2
- InChI Key: FCOUHPHZCVWKNN-UHFFFAOYSA-N
- SMILES: S1C(=C(C#N)C2C=CC=C(C1=2)F)N
Computed Properties
- Exact Mass: 192.01574750g/mol
- Monoisotopic Mass: 192.01574750g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 78Ų
2-amino-7-fluoro-1-benzothiophene-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-21064968-0.05g |
2-amino-7-fluoro-1-benzothiophene-3-carbonitrile |
1934837-68-9 | 0.05g |
$912.0 | 2023-09-16 | ||
| Enamine | EN300-21064968-0.1g |
2-amino-7-fluoro-1-benzothiophene-3-carbonitrile |
1934837-68-9 | 0.1g |
$956.0 | 2023-09-16 | ||
| Enamine | EN300-21064968-0.25g |
2-amino-7-fluoro-1-benzothiophene-3-carbonitrile |
1934837-68-9 | 0.25g |
$999.0 | 2023-09-16 | ||
| Enamine | EN300-21064968-0.5g |
2-amino-7-fluoro-1-benzothiophene-3-carbonitrile |
1934837-68-9 | 0.5g |
$1043.0 | 2023-09-16 | ||
| Enamine | EN300-21064968-1.0g |
2-amino-7-fluoro-1-benzothiophene-3-carbonitrile |
1934837-68-9 | 1g |
$1086.0 | 2023-05-23 | ||
| Enamine | EN300-21064968-2.5g |
2-amino-7-fluoro-1-benzothiophene-3-carbonitrile |
1934837-68-9 | 2.5g |
$2127.0 | 2023-09-16 | ||
| Enamine | EN300-21064968-5.0g |
2-amino-7-fluoro-1-benzothiophene-3-carbonitrile |
1934837-68-9 | 5g |
$3147.0 | 2023-05-23 | ||
| Enamine | EN300-21064968-10.0g |
2-amino-7-fluoro-1-benzothiophene-3-carbonitrile |
1934837-68-9 | 10g |
$4667.0 | 2023-05-23 | ||
| Enamine | EN300-21064968-1g |
2-amino-7-fluoro-1-benzothiophene-3-carbonitrile |
1934837-68-9 | 1g |
$1086.0 | 2023-09-16 | ||
| Enamine | EN300-21064968-5g |
2-amino-7-fluoro-1-benzothiophene-3-carbonitrile |
1934837-68-9 | 5g |
$3147.0 | 2023-09-16 |
2-amino-7-fluoro-1-benzothiophene-3-carbonitrile Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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